N'-bicyclo[2.2.1]hept-2-ylidene-4-isobutylbenzenesulfonohydrazide
Overview
Description
N-bicyclo[2.2.1]hept-2-ylidene-4-isobutylbenzenesulfonohydrazide, also known as BIH, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. BIH has been synthesized and studied for its application in drug development and as a tool for understanding biological processes.
Mechanism of Action
The mechanism of action of N'-bicyclo[2.2.1]hept-2-ylidene-4-isobutylbenzenesulfonohydrazide is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating signaling pathways involved in inflammation, cell growth, and apoptosis. This compound has been shown to inhibit the NF-κB pathway, which plays a key role in inflammation and cancer development.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, this compound has been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using N'-bicyclo[2.2.1]hept-2-ylidene-4-isobutylbenzenesulfonohydrazide in lab experiments is its relatively simple synthesis method, which allows for large-scale production. Additionally, this compound has been shown to have potential pharmacological properties, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability.
Future Directions
There are several future directions for research on N'-bicyclo[2.2.1]hept-2-ylidene-4-isobutylbenzenesulfonohydrazide. One potential direction is to investigate the mechanism of action of this compound in greater detail, with the goal of identifying specific signaling pathways that are modulated by this compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound. Another potential direction is to investigate the potential of this compound as a therapeutic agent for various diseases, such as cancer and neurodegenerative diseases. Finally, optimization of the synthesis method for this compound may lead to improved yields and purity, making it a more viable option for large-scale production.
Scientific Research Applications
N'-bicyclo[2.2.1]hept-2-ylidene-4-isobutylbenzenesulfonohydrazide has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been investigated for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. This compound has also been studied for its potential use in treating neurodegenerative diseases, as it has been shown to protect neurons from oxidative stress.
properties
IUPAC Name |
N-[(E)-2-bicyclo[2.2.1]heptanylideneamino]-4-(2-methylpropyl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2S/c1-12(2)9-13-4-7-16(8-5-13)22(20,21)19-18-17-11-14-3-6-15(17)10-14/h4-5,7-8,12,14-15,19H,3,6,9-11H2,1-2H3/b18-17+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IILZQSIBESZFCB-ISLYRVAYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)NN=C2CC3CCC2C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)N/N=C/2\CC3CCC2C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.